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Welcome to the technical support center for microbiological culture media. This guide provides

troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists,

and drug development professionals prevent the growth of Proteus in tetrathionate broth

during the selective enrichment of Salmonella.

Frequently Asked Questions (FAQs)
Q1: Why does Proteus grow in my tetrathionate broth? I thought it was selective for

Salmonella.

A1: Tetrathionate broth is a selective medium that inhibits many coliforms and Gram-positive

bacteria.[1][2] Its selectivity relies on the tetrathionate ion, formed by adding an iodine-iodide

solution to the broth base.[1][3] Bacteria that possess the enzyme tetrathionate reductase can

thrive in this medium. Both Salmonella and Proteus species possess this enzyme, allowing

them to grow readily in tetrathionate broth.[4][5] This shared metabolic capability is the

primary reason for the frequent breakthrough growth of Proteus.

Q2: My Salmonella isolation plates are completely overgrown by swarming Proteus. How can I

prevent this?

A2: Proteus is well-known for its characteristic "swarming" motility on solid agar, which can

mask the colonies of pathogens like Salmonella, making isolation difficult.[6] The most effective

strategy to prevent this is to suppress the growth of Proteus during the initial liquid enrichment
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phase in tetrathionate broth. The most common method is to supplement the broth with an

additional selective agent.

Q3: What can I add to my tetrathionate broth to inhibit Proteus?

A3: The most widely recommended supplement for inhibiting Proteus in tetrathionate broth is

the antibiotic novobiocin.[5][7] Adding novobiocin to the broth before inoculation can effectively

control the proliferation of Proteus species while allowing for the recovery of Salmonella.[7]

Some formulations, like Mueller-Kauffman Tetrathionate Broth, also include brilliant green and

ox bile to further suppress competing bacteria, including certain Proteus species.[8][9]

Q4: What is the recommended concentration of novobiocin to use?

A4: The recommended concentration of novobiocin for the suppression of Proteus is typically

40 mg per liter (0.04 g/L) of tetrathionate broth.[5][7] It is crucial to add the novobiocin to the

tempered broth (cooled to 45-50°C) just before use, along with the iodine-iodide solution.[9]

Q5: Will adding novobiocin affect the growth of Salmonella?

A5: At the recommended concentration of 40 mg/L, novobiocin is selective against Proteus and

many Gram-positive organisms without significantly inhibiting the growth of most Salmonella

serovars. However, it is always recommended to perform a quality control check with a known

Salmonella strain to ensure adequate recovery in your supplemented medium.

Q6: Are there alternatives to modifying tetrathionate broth?

A6: Yes. If Proteus contamination is a persistent issue, you can use an alternative or parallel

enrichment strategy. Rappaport-Vassiliadis (RV) broth is another selective enrichment medium

for Salmonella that is effective at inhibiting Proteus.[10] Its selectivity is based on different

principles, including high osmotic pressure (due to magnesium chloride) and the presence of

malachite green, which create a hypertonic environment that inhibits the growth of Proteus and

other competing bacteria.[10][11] Many standard methods, including those from the FDA,

recommend parallel enrichment in both Tetrathionate and RV broths to maximize the chances

of Salmonella recovery.[10][12]
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This section provides a structured approach to troubleshooting and preventing Proteus

overgrowth.

Summary of Inhibitory Agent Concentrations
The following table summarizes the concentrations of common supplements used to enhance

the selectivity of enrichment broths against Proteus.

Supplement Target Broth
Recommended

Concentration

Primary

Function
Reference

Novobiocin
Tetrathionate

Broth
40 mg/L

Inhibits Proteus

and Gram-

positive bacteria

[5][7]

Brilliant Green
Tetrathionate

Broth

10 ml of a 0.1%

solution per liter

(10 mg/L)

Inhibits Gram-

positive flora and

some Gram-

negatives

[3][8]

Ox Bile

Mueller-

Kauffman

Tetrathionate

Broth

Varies by

formulation (e.g.,

1 g/L)

Inhibits Gram-

positive bacteria

and some

coliforms

[8]

Malachite Green

& Magnesium

Chloride

Rappaport-

Vassiliadis Broth

Varies by

formulation

Inhibit Proteus

and other

competitors

through toxicity

and high osmotic

pressure

[10]

Experimental Protocols
Protocol 1: Preparation of Novobiocin-Supplemented
Tetrathionate Broth
This protocol describes the preparation of tetrathionate broth with novobiocin to suppress

Proteus growth.
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Materials:

Tetrathionate Broth Base powder

Purified/distilled water

Iodine/Potassium Iodide (I-KI) solution (see preparation below)

Novobiocin sodium salt

Sterile flasks or bottles

Sterile pipettes and dispensing equipment

Procedure:

Prepare the Broth Base: Suspend the amount of tetrathionate broth base powder specified

by the manufacturer (e.g., 46 g) in 1 liter of purified water. Heat with gentle agitation and

bring to a boil for one minute to dissolve completely. DO NOT AUTOCLAVE the broth base

after boiling.

Cool the Medium: Cool the broth base to 45-50°C in a calibrated water bath.

Prepare I-KI Solution: If not using a commercial solution, prepare by dissolving 5 g of

potassium iodide in 20 ml of sterile distilled water, then add 6 g of iodine and mix until

dissolved.

Prepare Novobiocin Stock (Recommended): Prepare a stock solution of novobiocin (e.g., 4

mg/ml). For a 1 L broth preparation, you would need 10 ml of this stock. Filter-sterilize the

stock solution using a 0.22 µm filter.

Supplement the Broth: Just prior to inoculation, aseptically add the following to the cooled

(45-50°C) broth base:

20 ml of the I-KI solution per liter of broth.[7]

The required volume of sterile novobiocin stock solution to achieve a final concentration of

40 mg/L.
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Mix and Dispense: Mix the final medium gently but thoroughly to ensure all components are

evenly distributed. The final medium will be opaque with a white precipitate.[9] Aseptically

dispense into sterile tubes or flasks. The supplemented broth should be used the same day it

is prepared.[8]

Quality Control:

Positive Control: Inoculate a tube of the supplemented broth with a low concentration of a

known Salmonella strain (e.g., S. Typhimurium ATCC 14028).

Negative Control: Inoculate a tube with a known Proteus strain (e.g., P. mirabilis) to confirm

inhibition.

Uninoculated Control: Keep one tube uninoculated to check for sterility.

Incubate all tubes at 35-37°C for 18-24 hours. Check for turbidity (growth) in the positive

control and lack of significant growth in the negative control. Subculture onto selective agar

like XLD or HE to confirm Salmonella recovery.

Workflow and Logic Diagrams
The following diagram illustrates the decision-making process for troubleshooting Proteus

contamination during Salmonella enrichment.

Caption: Troubleshooting workflow for Proteus contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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